N-(3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H22FN5O2/c1-23-12-16(21-22-23)18(26)20-11-15(24-8-3-2-7-17(24)25)10-13-5-4-6-14(19)9-13/h4-6,9,12,15H,2-3,7-8,10-11H2,1H3,(H,20,26)
• InChI Key: OQKTXAQDGLWZKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC(CC2=CC(=CC=C2)F)N3CCCCC3=O
• Molecular Formula: C18H22FN5O2
• Molecular Weight: 359.4 g/mol

Description

N-(3-(3-fluorophenyl)-2-(2-oxopiperidin-1-yl)propyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H22FN5O2 and its molecular weight is 359.405. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Compound 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, synthesized from a related compound, inhibits the proliferation of some cancer cell lines (Hao et al., 2017).

Synthesis and Analytical Characterization

• The synthesis and analytical characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, which shares a similar molecular structure, have been reported for the first time. This serves as a reminder of the possibility of mislabeling 'research chemicals' (McLaughlin et al., 2016).

In Vivo Analgesic Potential

• In a study on triazole derivatives, 4-(benzylideneamino)-3-(1-(2-fluoro-[1,1′-biphenyl]-4-yl)ethyl)-1H-1,2,4-triazole-5(4H)-thione derivatives were synthesized and evaluated for their in vivo analgesic activity. These compounds showed significant analgesic effects in various assays (Zaheer et al., 2021).

Microwave-Assisted Synthesis of Hybrid Molecules

• Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing a 1,3-oxazol(idin)e, 5-thioxo-1,2,4-triazole, 1,3,4-thiadiazole, 5-thioxo-1,3,4-oxadiazole, or 1,3-thiazole nucleus, synthesized via microwave irradiation, showed good to moderate antimicrobial activity against various microorganisms (Başoğlu et al., 2013).

Fries Rearrangement Studies

• An efficient approach for the regioselective synthesis of (5-amino-3-methylsulfanyl-1H-1,2,4-triazol-1-yl)(2-fluorophenyl)methanone was developed. The compound was used as a strategic intermediate for the preparation of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions (Moreno-Fuquen et al., 2019).

Novel Antibacterial Quinolones

• Designed m-aminophenyl groups as novel N-1 substituents of naphthyridones and quinolones, demonstrated that one compound, with an altered group orientation, exhibited extremely potent antibacterial activities against both Gram-positive and Gram-negative bacteria (Kuramoto et al., 2003).

Synthesis of Macrolides

• Oxazoles were used as masked forms of activated carboxylic acids for the synthesis of macrolides, including recifeiolide and curvularin. This demonstrated the utility of oxazoles in the modular synthesis of complex structures (Wasserman et al., 1981).